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Compound of Interest

Compound Name: 3-(Ethoxymethyl)azetidine
CAS No.: 897086-97-4
Cat. No.: B1392431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial
structural motifs in modern medicinal chemistry. Their inherent ring strain and non-planar
geometry impart unique conformational rigidity, which can lead to improved metabolic stability,
enhanced binding affinity, and favorable pharmacokinetic profiles in drug candidates. Among
the diverse array of substituted azetidines, 3-(Ethoxymethyl)azetidine stands out as a
valuable building block, offering a combination of a polar ether functional group and the
desirable properties of the azetidine core. This guide provides a comprehensive overview of 3-
(Ethoxymethyl)azetidine, with a primary focus on its hydrochloride salt, the most commonly
available form for research and development.

Core Identifiers and Physicochemical Properties
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Precise identification of a chemical entity is paramount for reproducible scientific research. This
section details the key identifiers for 3-(Ethoxymethyl)azetidine and its common synthetic
precursors. Due to the limited availability of data for the free base, this guide will primarily focus
on 3-(Ethoxymethyl)azetidine hydrochloride.

Table 1: Core |dentifiers

Compound Name CAS Number Molecular Formula  Molecular Weight
3-
(Ethoxymethyl)azetidi 897019-61-3 CeH14CINO 151.63 g/mol

ne hydrochloride

N-Boc-3-

(Ethoxymethyl)azetidi 1373233-11-4 C11H21NOs3 215.29 g/mol
ne

tert-Butyl 3-

(hydroxymethyl)azetidi  142253-56-3 CoH17NOs3 187.24 g/mol

ne-1-carboxylate

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 3-(Ethoxymethyl)azetidine
hydrochloride are not extensively published. However, based on related azetidine structures,
the following characteristics can be inferred:

e Appearance: Likely a white to off-white solid.

« Solubility: Expected to be soluble in water and polar organic solvents such as methanol and
ethanol.

¢ Melting Point: Azetidine hydrochlorides typically have high melting points. For instance, the
parent azetidine hydrochloride has a melting point of >300°C.[1]

o Stability: The hydrochloride salt form enhances stability and shelf-life compared to the free
base.
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Synthesis of 3-(Ethoxymethyl)azetidine
Hydrochloride

The synthesis of 3-(Ethoxymethyl)azetidine hydrochloride is a multi-step process that
typically begins with a commercially available, N-protected azetidine derivative. The most
common route involves the etherification of a hydroxyl group followed by the removal of the
protecting group.

Synthetic Pathway Overview

The overall synthetic strategy can be visualized as a two-step process starting from tert-Butyl
3-(hydroxymethyl)azetidine-1-carboxylate:

o Williamson Ether Synthesis: Formation of the ethyl ether by reacting the hydroxyl group with
an ethylating agent.

» N-Boc Deprotection: Removal of the tert-butyloxycarbonyl (Boc) protecting group under
acidic conditions to yield the final hydrochloride salt.

Williamson Ether N-Boc Deprotection
Synthesis (e.g., NaH, Etl @-Boc»3»(ethoxymethyl)azetidine e.g., HCl in Dioxane;

Eert-ButyI 3-(hydroxymethyl)azetidine-1-carboxylate @-(Ethoxymethyl)azetidine hydrochlorid%

Click to download full resolution via product page

Caption: Synthetic pathway for 3-(Ethoxymethyl)azetidine hydrochloride.

Experimental Protocols

This step employs the Williamson ether synthesis, a robust and widely used method for forming
ethers.[2][3] It involves the deprotonation of the alcohol to form an alkoxide, which then acts as
a nucleophile to displace a halide from an ethylating agent.

Protocol:

e To a solution of tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate (1.0 eq.) in a suitable
anhydrous solvent (e.g., tetrahydrofuran or dimethylformamide) under an inert atmosphere
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(e.g., nitrogen or argon), add a strong base such as sodium hydride (NaH, ~1.2 eq.) portion-
wise at 0 °C.

 Allow the reaction mixture to stir at 0 °C for 30-60 minutes to ensure complete formation of
the alkoxide.

o Slowly add an ethylating agent, such as ethyl iodide (Etl) or ethyl bromide (EtBr) (~1.5 eq.),
to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for 12-24 hours, or until thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) analysis
indicates the complete consumption of the starting material.

o Carefully quench the reaction by the slow addition of water.
o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel to afford N-Boc-3-
(ethoxymethyl)azetidine.

The final step involves the removal of the N-Boc protecting group using a strong acid.[4][5] This
reaction is typically clean and high-yielding.

Protocol:

» Dissolve N-Boc-3-(ethoxymethyl)azetidine (1.0 eq.) in a minimal amount of a suitable
solvent such as dioxane or diethyl ether.

e Add a solution of hydrochloric acid in dioxane (e.g., 4 M HCI in dioxane, ~5-10 eq.) dropwise
at 0 °C.

 Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until
complete deprotection is confirmed by TLC or LC-MS.
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» The product, 3-(Ethoxymethyl)azetidine hydrochloride, will often precipitate from the
reaction mixture as a white solid.

o Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the
final product.

Spectroscopic Characterization

Spectroscopic data is essential for the structural elucidation and confirmation of the
synthesized compounds. While a comprehensive public database for 3-
(Ethoxymethyl)azetidine hydrochloride is not readily available, the expected spectral features
can be predicted based on its structure and data from analogous compounds.

Table 2: Predicted Spectroscopic Data

Technique Key Features

- Triplet around 1.1-1.2 ppm (CHs of ethyl
group). - Quartet around 3.4-3.5 ppm (CH: of
ethyl group). - Methylene protons of the

'H NMR ethoxymethyl group adjacent to the ether
oxygen. - Protons on the azetidine ring, likely
appearing as multiplets in the upfield region,
with potential downfield shifts due to the

protonated nitrogen.

- Signal for the methyl carbon of the ethyl group
around 15 ppm.[6] - Signals for the methylene
carbons of the ethoxymethyl group and the

B3C NMR o o y yigrodp
azetidine ring in the range of 50-75 ppm. - The
carbon bearing the ethoxymethyl group would

appear in a distinct region.

The free base would show a molecular ion peak
Mass Spec (ESI+) [M+H]* corresponding to the protonated

molecule.

Reactivity and Chemical Behavior
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The chemical reactivity of 3-(Ethoxymethyl)azetidine is primarily governed by two key
features: the nucleophilic secondary amine of the azetidine ring and the ether linkage.

e N-Functionalization: The secondary amine is readily available for a variety of chemical
transformations, including alkylation, acylation, arylation, and reductive amination. This
allows for the straightforward incorporation of the 3-(ethoxymethyl)azetidine scaffold into
more complex molecules.

e Ring Strain: The inherent ring strain of the azetidine core (approximately 25.4 kcal/mol) can
influence its reactivity, making it susceptible to ring-opening reactions under certain
conditions, although it is significantly more stable than the corresponding aziridine.[7]

» Ether Stability: The ethyl ether linkage is generally stable under a wide range of reaction
conditions, providing a robust handle for further molecular elaboration.

Applications in Drug Discovery and Development

The azetidine motif is increasingly recognized as a "privileged scaffold" in medicinal chemistry,
appearing in several FDA-approved drugs.[8][9] The incorporation of a 3-(ethoxymethyl)
substituent can offer several advantages:

e Improved Solubility: The polar ether group can enhance the aqueous solubility of a molecule,
a critical parameter for oral bioavailability.

o Metabolic Stability: The azetidine ring can block sites of metabolism, leading to improved
pharmacokinetic profiles.[8]

o Vectorial Exit: The 3-substituent provides a well-defined vector for exiting a binding pocket,
allowing for the exploration of additional interactions with the target protein.

o Bioisosteric Replacement: The 3-(ethoxymethyl)azetidine moiety can serve as a
bioisostere for other small heterocyclic or acyclic linkers, offering an alternative with
potentially improved properties. For instance, 3-hydroxymethyl-azetidine has been shown to
be an effective bioisostere of pyrrolidin-3-ol.[10]

While specific examples of marketed drugs containing the 3-(ethoxymethyl)azetidine
fragment are not yet prevalent, its derivatives are of significant interest in ongoing drug
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discovery programs, particularly in the areas of central nervous system (CNS) disorders,
oncology, and infectious diseases.[11]

Safety and Handling

As with all chemicals, proper safety precautions should be taken when handling 3-
(Ethoxymethyl)azetidine hydrochloride and its precursors.

o General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation
of dust and contact with skin and eyes. Wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat.[2][12]

» Hazard Statements: Based on data for similar azetidine hydrochlorides, this compound may
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335).[12][13]

e Precautionary Statements: Wash hands thoroughly after handling. If on skin, wash with
plenty of water. If in eyes, rinse cautiously with water for several minutes.[12]

Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before handling
this compound.

Conclusion

3-(Ethoxymethyl)azetidine hydrochloride is a valuable and versatile building block for
medicinal chemistry and drug discovery. Its synthesis is achievable through well-established
organic transformations, and its unique combination of a rigid, metabolically stable core with a
polar side chain makes it an attractive scaffold for the design of novel therapeutics. As the
demand for sp3-rich, conformationally constrained molecules in drug development continues to
grow, the importance of functionalized azetidines like 3-(ethoxymethyl)azetidine is poised to
increase significantly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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